![molecular formula C21H16ClNO3 B3924626 6-chloro-3,3-bis(4-hydroxyphenyl)-7-methyl-1,3-dihydro-2H-indol-2-one](/img/structure/B3924626.png)
6-chloro-3,3-bis(4-hydroxyphenyl)-7-methyl-1,3-dihydro-2H-indol-2-one
Overview
Description
6-chloro-3,3-bis(4-hydroxyphenyl)-7-methyl-1,3-dihydro-2H-indol-2-one, commonly known as BHIM, is a synthetic chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. BHIM is a member of the indole family of compounds, which are known for their diverse biological activities, including anticancer, anti-inflammatory, and antioxidant properties.
Mechanism of Action
The mechanism of action of BHIM is not fully understood, but it is thought to involve the inhibition of several key enzymes and signaling pathways involved in cancer cell growth and proliferation. BHIM has been shown to inhibit the activity of several enzymes involved in the synthesis of DNA and RNA, which are essential for cell growth and division. Additionally, BHIM has been found to inhibit the activity of several signaling pathways involved in cancer cell growth and survival, including the PI3K/Akt and MAPK/ERK pathways.
Biochemical and Physiological Effects
BHIM has been found to exhibit several biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that BHIM can inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit the activity of several key enzymes and signaling pathways involved in cancer cell growth and proliferation. In vivo studies have shown that BHIM can inhibit the growth and metastasis of tumors in animal models of cancer, suggesting that it may have potential as a therapeutic agent for the treatment of cancer.
Advantages and Limitations for Lab Experiments
One advantage of BHIM is that it is a synthetic compound that can be easily synthesized in large quantities with high purity. This makes it a useful tool for scientific research, as it can be readily available for use in experiments. Additionally, BHIM has been shown to exhibit a wide range of biological activities, which makes it a versatile compound for studying various biological processes. However, one limitation of BHIM is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results. Additionally, further studies are needed to determine the safety and efficacy of BHIM in humans, which may limit its potential use as a therapeutic agent.
Future Directions
There are several future directions for research on BHIM. One area of interest is the development of more efficient and cost-effective synthesis methods for BHIM, which could make it more widely available for scientific research. Additionally, further studies are needed to elucidate the mechanism of action of BHIM and to identify its molecular targets in cancer cells. This could lead to the development of more targeted and effective therapies for cancer. Finally, studies are needed to determine the safety and efficacy of BHIM in humans, which could pave the way for its use as a therapeutic agent in the clinic.
Scientific Research Applications
BHIM has been shown to exhibit a wide range of biological activities, including anticancer, anti-inflammatory, and antioxidant properties. In particular, BHIM has been found to inhibit the growth and proliferation of several cancer cell lines, including breast, lung, and colon cancer cells. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells, which is a key mechanism for the elimination of cancer cells from the body. Additionally, BHIM has been found to possess anti-inflammatory properties, which may make it useful in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Finally, BHIM has been shown to have antioxidant properties, which may help protect cells from oxidative stress and prevent the development of certain diseases such as cancer and cardiovascular disease.
properties
IUPAC Name |
6-chloro-3,3-bis(4-hydroxyphenyl)-7-methyl-1H-indol-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16ClNO3/c1-12-18(22)11-10-17-19(12)23-20(26)21(17,13-2-6-15(24)7-3-13)14-4-8-16(25)9-5-14/h2-11,24-25H,1H3,(H,23,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHTKRPXYIKPMQJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC2=C1NC(=O)C2(C3=CC=C(C=C3)O)C4=CC=C(C=C4)O)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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